1-Ethyl-4-(2-fluorobenzoyl)piperazine
1-Ethyl-4-(2-fluorobenzoyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0689013
InChI:
InChI=1S/C13H17FN2O/c1-2-15-7-9-16(10-8-15)13(17)11-5-3-4-6-12(11)14/h3-6H,2,7-10H2,1H3
SMILES:
CCN1CCN(CC1)C(=O)C2=CC=CC=C2F
Molecular Formula:
C13H17FN2O
Molecular Weight:
236.28 g/mol
1-Ethyl-4-(2-fluorobenzoyl)piperazine
CAS No.:
Cat. No.: VC0689013
Molecular Formula: C13H17FN2O
Molecular Weight: 236.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H17FN2O |
|---|---|
| Molecular Weight | 236.28 g/mol |
| IUPAC Name | (4-ethylpiperazin-1-yl)-(2-fluorophenyl)methanone |
| Standard InChI | InChI=1S/C13H17FN2O/c1-2-15-7-9-16(10-8-15)13(17)11-5-3-4-6-12(11)14/h3-6H,2,7-10H2,1H3 |
| Standard InChI Key | LJWUTBITKPGDLF-UHFFFAOYSA-N |
| SMILES | CCN1CCN(CC1)C(=O)C2=CC=CC=C2F |
| Canonical SMILES | CCN1CCN(CC1)C(=O)C2=CC=CC=C2F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator